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Introduction

Calcium Molybdate (CaMo00O4) is a crystalline solid that exhibits scintillation, the property of
emitting light when exposed to ionizing radiation. This characteristic makes it a valuable
material for radiation detection in various fields, including particle physics, nuclear medicine,
and security screening. Specifically, CaMoO4 is of interest in the search for rare events like
neutrinoless double beta decay.[1] Accurate and reproducible characterization of its scintillation
properties—namely light yield, decay time, and energy resolution—is paramount for the design
and optimization of detectors based on this material.

This document provides detailed application notes and protocols for the experimental setup
and procedures required to measure the key scintillation properties of CaMoO4 crystals. The
target audience includes researchers, scientists, and professionals in drug development who
may utilize scintillation detection in their work.

Core Scintillation Properties

The primary scintillation properties that are typically measured to characterize a scintillator like
CaMoO4 are:

 Light Yield: The number of photons produced per unit of energy deposited by ionizing
radiation (typically expressed in photons/MeV).
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Decay Time: The characteristic time it takes for the scintillation emission to decrease after
the initial excitation. CaMoO4 can exhibit multiple decay components (fast and slow).[1]

Energy Resolution: The ability of the detector to distinguish between two gamma-ray
energies that are close to each other. It is typically expressed as the full width at half
maximum (FWHM) of the photopeak divided by the photopeak position.

Experimental Setup and Protocols
Crystal Preparation and Handling

o Crystal Acquisition: Obtain a high-quality CaMoO4 single crystal. The Czochralski method is
a common technique for growing such crystals.

Cutting and Polishing: The crystal should be cut to the desired dimensions (e.g., a 1 cm
cube) and all surfaces polished to an optical grade to maximize internal light reflection and
subsequent light collection.

Cleaning: Clean the polished crystal with a solvent like isopropanol or ethanol to remove any
surface contaminants and ensure good optical contact with the photodetector.

Handling: Always handle the crystal with powder-free gloves to avoid contaminating the
polished surfaces.

Measurement of Light Yield and Energy Resolution

The light yield and energy resolution are typically measured simultaneously using the same
experimental setup.

Experimental Setup:
» Scintillator Crystal: The prepared CaMoO4 crystal.

o Photodetector: A photomultiplier tube (PMT) with high quantum efficiency in the emission
range of CaMoO4 (around 520 nm) is commonly used.[2] For low-temperature
measurements, a specialized low-temperature PMT may be necessary.[1][3]
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e Optical Coupling: Use a high-viscosity optical grease to couple the crystal to the PMT
window, ensuring no air gaps are present.

 Light-Tight Housing: The crystal and PMT assembly must be placed in a light-tight box or
wrapped in a light-blocking material (e.g., Teflon tape followed by black tape) to prevent
ambient light from reaching the PMT.

o Radioactive Source: A calibrated gamma-ray source with a well-defined energy is required. A
common choice is Cesium-137 (133’Cs), which emits gamma rays at 662 keV. Other sources
like Cobalt-60 (°°Co) can also be used.

 Signal Processing Electronics:
o High Voltage Power Supply: To provide the necessary operating voltage to the PMT.
o Preamplifier: To amplify the initial signal from the PMT.

o Shaping Amplifier: To shape the preamplifier's output pulse into a semi-Gaussian pulse
suitable for analysis.

o Multi-Channel Analyzer (MCA): To digitize the amplified pulses and generate a pulse
height spectrum.

Protocol:
e Setup Assembly:
o Apply a thin, uniform layer of optical grease to one face of the CaMoO4 crystal.

o Press the greased face firmly against the center of the PMT window to ensure good optical
coupling.

o Secure the crystal in place and enclose the assembly in a light-tight housing.
o Data Acquisition:

o Position the radioactive source at a fixed distance from the crystal.
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o Turn on the high voltage supply to the PMT and allow it to stabilize.

o Acquire a pulse height spectrum using the MCA for a sufficient amount of time to obtain a
well-defined photopeak with good statistics.

o Data Analysis:
o Energy Resolution:
» Fit a Gaussian function to the photopeak in the acquired spectrum.

» Determine the Full Width at Half Maximum (FWHM) and the centroid (peak position) of
the fitted Gaussian.

» Calculate the energy resolution using the formula: Energy Resolution (%) = (FWHM /
Centroid) * 100.

o Light Yield (Relative Method):

» Replace the CaMoO4 crystal with a standard scintillator of known light yield (e.qg.,
Nal(Tl)) and acquire a spectrum under the identical experimental conditions (same

source, geometry, and electronics settings).

» The light yield of CaMoO4 relative to the standard can be calculated based on the ratio
of the photopeak positions, taking into account the quantum efficiencies of the PMT at
the respective emission wavelengths of the scintillators.

Measurement of Scintillation Decay Time

The decay time is measured by exciting the crystal with a pulsed source and recording the time
profile of the emitted light.

Experimental Setup:
» Scintillator Crystal: The prepared CaMoO4 crystal.

o Pulsed Excitation Source: A pulsed X-ray source or a pulsed laser can be used to excite the

crystal.
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» Fast Photodetector: A fast PMT or an avalanche photodiode (APD) with a rise time
significantly shorter than the expected decay time of the scintillator.

» Timing Electronics:

o Time-to-Digital Converter (TDC): To measure the time difference between the excitation
pulse and the detected scintillation photons.

o Digital Oscilloscope: A high-bandwidth oscilloscope can also be used to directly capture
and analyze the pulse shape.

Protocol:

e Setup Assembly:
o Position the CaMoO4 crystal in the path of the pulsed excitation source.
o Couple the crystal to the fast photodetector.

o Data Acquisition:
o Trigger the data acquisition system with the excitation pulse.

o Record the arrival times of the scintillation photons using the TDC or capture the full pulse
waveform with the oscilloscope.

o Accumulate data over many pulses to build a high-statistics decay curve.
o Data Analysis:
o Plot the number of detected photons as a function of time after the excitation pulse.

o Fit the resulting decay curve with one or more exponential functions of the form I(t) = A *
exp(-t/t), where 1 is the decay time constant. CaMoO4 may require a sum of two
exponential functions to accurately model its fast and slow decay components.[1]

Data Presentation
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The following table summarizes the typical scintillation properties of CaMoO4 at room
temperature and at cryogenic temperatures. Note that properties like light yield and decay time
can be temperature-dependent.[4]

Value at Room Value at Cryogenic
Property
Temperature Temperatures (e.g., 17 mK)
] ] Light yield is expected to
Light Yield ~400 photoelectrons/MeV ) )
increase upon cooling.[4]
] Fast component: ~40.6 ys,
Decay Time ~17 ps[4][2]
Slow component: ~3410 us[1]
) FWHM of 10.3% at 662 keV 30% for 122 keV gamma rays
Energy Resolution
has been reported.[5] has been observed.[1]
Emission Maximum ~520 nm[4][2]

Visualizations

Experimental Workflow for Scintillation Property
Measurement
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Caption: A flowchart illustrating the major steps in the experimental characterization of CaMoO4
scintillation properties.
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Caption: A schematic diagram of the experimental setup for measuring the light yield and
energy resolution of a CaMoO4 crystal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pubs.aip.org [pubs.aip.org]

2. CaMoO/sub 4/ scintillation crystal for the search of /sup 100/Mo double beta decay | IEEE
Journals & Magazine | IEEE Xplore [ieeexplore.ieee.org]

3. arxiv.org [arxiv.org]

4. researchgate.net [researchgate.net]

5. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes and Protocols for Measuring
Scintillation Properties of Calcium Molybdate (CaMoO4)]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1668224#experimental-setup-for-
measuring-scintillation-properties-of-camoo4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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